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Compound of Interest

Compound Name: 2',4',6'-Trifluoroacetophenone

Cat. No.: B1306031 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2',4',6'-Trifluoroacetophenone is a fluorinated organic compound of significant interest in the

fields of medicinal chemistry, agrochemical synthesis, and materials science. Its unique

electronic properties, conferred by the presence of three fluorine atoms on the aromatic ring,

make it a valuable building block for the synthesis of complex molecules with enhanced

biological activity and stability. This technical guide provides a comprehensive overview of the

structure, properties, synthesis, and applications of 2',4',6'-Trifluoroacetophenone, with a

focus on its relevance to researchers and professionals in drug development.

Chemical Structure and Properties
2',4',6'-Trifluoroacetophenone, with the chemical formula C₈H₅F₃O, is an aromatic ketone.

The structure consists of an acetophenone core substituted with three fluorine atoms at the 2',

4', and 6' positions of the phenyl ring.

Structure:

Caption: Chemical structure of 2',4',6'-Trifluoroacetophenone.

Physical and Chemical Properties:
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Property Value Reference

CAS Number 51788-77-3 [1]

Molecular Formula C₈H₅F₃O [1]

Molecular Weight 174.12 g/mol [1]

Appearance
Colorless to light orange to

yellow clear liquid
[2]

Boiling Point 190 °C [2]

Purity >98.0% [3]

Spectroscopic Data
The following tables summarize the key spectroscopic data for 2',4',6'-
Trifluoroacetophenone.

¹H NMR (Proton Nuclear Magnetic Resonance):

Chemical Shift
(ppm)

Multiplicity Integration Assignment

Data not available in

search results

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

Chemical Shift (ppm) Assignment

Data not available in search results

¹⁹F NMR (Fluorine-19 Nuclear Magnetic Resonance):
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Chemical Shift (ppm) Multiplicity Assignment

Data not available in search

results

IR (Infrared) Spectroscopy:

Wavenumber (cm⁻¹) Assignment

Data not available in search results

MS (Mass Spectrometry):

m/z Interpretation

174 [M]⁺ (Molecular Ion)

Further fragmentation data not available in

search results

Synthesis
The primary method for the synthesis of 2',4',6'-Trifluoroacetophenone is through the Friedel-

Crafts acylation of 1,3,5-trifluorobenzene.[4] This reaction typically employs an acylating agent

such as acetyl chloride or acetic anhydride in the presence of a Lewis acid catalyst, like

aluminum chloride (AlCl₃).[4]

Reaction Scheme:

1,3,5-Trifluorobenzene 2',4',6'-Trifluoroacetophenone

1. Acetyl Chloride / AlCl3
2. H2O

Click to download full resolution via product page

Caption: Synthesis of 2',4',6'-Trifluoroacetophenone.
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Experimental Protocol: Friedel-Crafts Acylation of 1,3,5-Trifluorobenzene

This protocol is a general procedure adapted from the synthesis of similar fluoroacetophenones

and should be optimized for specific laboratory conditions.[5][6]

Materials:

1,3,5-Trifluorobenzene

Acetyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (DCM), anhydrous

Hydrochloric acid (HCl), concentrated

Water, deionized

Sodium bicarbonate (NaHCO₃), saturated solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen

or argon) is charged with anhydrous aluminum chloride and anhydrous dichloromethane.

Addition of Reactants: The mixture is cooled in an ice bath. A solution of acetyl chloride in

anhydrous dichloromethane is added dropwise via the dropping funnel. Following this, a

solution of 1,3,5-trifluorobenzene in anhydrous dichloromethane is added dropwise,

maintaining the temperature below 10 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for several hours. The progress of the reaction should be monitored
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by a suitable technique (e.g., TLC or GC-MS).

Work-up: The reaction mixture is carefully poured onto a mixture of crushed ice and

concentrated hydrochloric acid with vigorous stirring. The organic layer is separated, and the

aqueous layer is extracted with dichloromethane. The combined organic layers are washed

with water, saturated sodium bicarbonate solution, and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate,

filtered, and the solvent is removed under reduced pressure. The crude product is then

purified by vacuum distillation or column chromatography on silica gel to yield 2',4',6'-
Trifluoroacetophenone.

Workflow Diagram:
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Reaction

Work-up

Purification

Charge flask with AlCl3 and DCM

Add Acetyl Chloride solution

Add 1,3,5-Trifluorobenzene solution

Stir at room temperature

Quench with ice/HCl

Separate organic layer

Wash with H2O, NaHCO3, Brine

Dry over MgSO4

Filter and concentrate

Vacuum distill or chromatograph

Pure Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2',4',6'-Trifluoroacetophenone.
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Applications in Drug Development and Research
The introduction of fluorine atoms into organic molecules can significantly alter their

physicochemical and biological properties.[2] Fluorine's high electronegativity and small size

can lead to improved metabolic stability, increased lipophilicity, and enhanced binding affinity to

target proteins. 2',4',6'-Trifluoroacetophenone serves as a key intermediate in the synthesis

of a variety of fluorinated compounds for pharmaceutical and agrochemical applications.

Key Applications:

Synthesis of Bioactive Molecules: It is a versatile building block for creating more complex

molecules where the trifluorophenyl moiety can act as a pharmacophore or a key structural

element.[2]

Medicinal Chemistry: The trifluoromethyl groups enhance the stability and lipophilicity of

compounds, making it useful in designing fluorinated drugs with improved pharmacokinetic

properties.

Agrochemicals: It is used in the synthesis of novel pesticides and herbicides.

Materials Science: It finds applications in the development of advanced materials, including

polymers and coatings, where its properties can improve performance and durability.

As 2',4',6'-Trifluoroacetophenone is a synthetic intermediate, there are no known signaling

pathways directly associated with it. Its significance lies in its utility for creating novel drug

candidates that may interact with various biological pathways.

Safety and Handling
2',4',6'-Trifluoroacetophenone is considered a hazardous chemical and should be handled

with appropriate safety precautions in a well-ventilated fume hood.[7]

Hazard Summary:

Skin Corrosion/Irritation: Causes skin irritation.[7]

Serious Eye Damage/Irritation: Causes serious eye irritation.[7]
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Inhalation: May cause respiratory irritation.

Personal Protective Equipment (PPE):

Wear protective gloves, clothing, eye, and face protection.

Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits

are exceeded or if irritation or other symptoms are experienced.[8]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Keep away from heat, sparks, and open flames.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

[7][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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